Cas no 63854-31-9 (1-(2-(Trifluoromethyl)phenyl)piperazine)

• Product Name: 1-(2-(Trifluoromethyl)phenyl)piperazine
• CAS No: 63854-31-9
• MF: C₁₁H₁₃F₃N₂
• MW: 230.229532957077
• MDL: MFCD02094727
• CID: 516324
• PubChem ID: 125307747
• Update Time: 2025-11-01

1-(2-(Trifluoromethyl)phenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Trifluoromethylphenyl)piperazine
• 1-(2-(trifluoromethyl)phenyl)piperazine
• 1-[2-(trifluoromethyl)phenyl]piperazine
• Piperazine,1-[2-(trifluoromethyl)phenyl]-
• 2-(1-Piperazinyl)benzotrifluoride
• 1-(o-Trifluoromethylphenyl)piperazine
• 1-(2-Trifluoromethylphenyl)-piperazine
• Piperazine, 1-[2-(trifluoromethyl)phenyl]-
• VZUBMIDXJRGARE-UHFFFAOYSA-N
• 1-(2-trifluoromethyl-phenyl)-piperazine
• [2-(trifluoromethyl)phenyl]piperazine
• BDBM108233
• 1-(trifluoromethylphenyl) p
• AKOS000507521
• 1‐[2‐(trifluoromethyl)phenyl]piperazine hydrochloride (Hit 1)
• T2739
• DA-04111
• EINECS 264-514-9
• MFCD02094727
• n-(2-trifluoromethylphenyl) piperazine
• PD057616
• n-(2-trifluoro methyl phenyl) piperazine
• 1-(2-trifluoromethylphenyl)-piperazine, AldrichCPR
• SCHEMBL231778
• J-503067
• DTXCID101407769
• DTXSID40980493
• 63854-31-9
• NS00052971
• CHEMBL4446705
• FS-4636
• 1-(trifluoromethylphenyl) piperazine
• 1-(2-(Trifluoromethyl)phenyl)piperazine

• MDL： MFCD02094727
• Inchi： 1S/C11H13F3N2/c12-11(13,14)9-3-1-2-4-10(9)16-7-5-15-6-8-16/h1-4,15H,5-8H2
• InChI Key： VZUBMIDXJRGARE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1N1CCNCC1)(F)F

Computed Properties

• Exact Mass: 230.10300
• Monoisotopic Mass: 230.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 15.3

Experimental Properties

• Density: 1.203
• Boiling Point: 78°C 0,2mm
• Refractive Index: 1.4970 to 1.5010
• PSA: 15.27000
• LogP: 2.50880
• Sensitiveness: Sensitive to air

1-(2-(Trifluoromethyl)phenyl)piperazine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-52-36-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-(Trifluoromethyl)phenyl)piperazine

Comprehensive Overview of 1-(2-(Trifluoromethyl)phenyl)piperazine (CAS No. 63854-31-9): Properties, Applications, and Research Insights

1-(2-(Trifluoromethyl)phenyl)piperazine, with the CAS number 63854-31-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the piperazine derivatives family, known for their versatile applications in drug discovery and material science. The presence of a trifluoromethyl group (-CF₃) enhances its lipophilicity and metabolic stability, making it a valuable scaffold in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 1-(2-(Trifluoromethyl)phenyl)piperazine has surged due to their unique physicochemical properties. Researchers are particularly interested in its potential role as a building block for designing central nervous system (CNS) targeting molecules. The compound's structural features align with trends in precision medicine and small-molecule therapeutics, addressing common search queries such as "fluorinated piperazine uses" and "CNS drug development strategies."

From a synthetic perspective, CAS 63854-31-9 is often synthesized via nucleophilic aromatic substitution or Pd-catalyzed coupling reactions. Its trifluoromethylphenyl moiety contributes to improved bioavailability, a topic frequently explored in forums discussing "how to enhance drug-like properties." Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing this compound, as highlighted in searches for "piperazine derivative analysis methods."

The compound's thermal stability (decomposition point >200°C) and solubility profile (moderate in organic solvents) make it suitable for high-throughput screening applications. Industry professionals often inquire about "scalable synthesis of trifluoromethyl-containing compounds," reflecting its relevance in process chemistry optimization. Recent patent literature suggests growing interest in its incorporation into kinase inhibitors and GPCR modulators.

Environmental and regulatory aspects of 1-(2-(Trifluoromethyl)phenyl)piperazine are also trending topics. While not classified as hazardous under current guidelines, proper laboratory handling protocols should be followed. This aligns with frequent searches for "safe handling of fluorinated aromatics" and "green chemistry approaches for heterocycles." The compound's Ec50 values and biodegradability data remain active research areas.

Emerging applications include its use in PET radiopharmaceuticals, where the CF₃ group serves as a metabolic stability enhancer. This connects to popular queries about "molecular imaging probes" and "isotope labeling techniques." Computational studies utilizing molecular docking and QSAR models frequently feature this compound, addressing search trends like "in silico drug design tools."

Supply chain considerations for CAS 63854-31-9 reflect broader market dynamics in fine chemicals. Manufacturers emphasize cGMP compliance and batch-to-batch consistency, responding to procurement-related searches such as "reliable piperazine derivative suppliers." The compound typically appears as white to off-white crystalline powder, with purity specifications (>98%) being crucial for research applications.

Future research directions may explore its structure-activity relationships in novel therapeutic targets, particularly in neurological disorders. This perspective addresses frequently asked questions about "next-generation neuropharmaceuticals" while maintaining scientific rigor. The compound's chiral derivatives also present opportunities for asymmetric synthesis studies, a hot topic in organic chemistry circles.